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Executive Summary

This guide provides a technical validation of

-tetramethylmalonamide (TMMA) and its lipophilic derivatives (specifically DMDOHEMA and
DMDBTDMA) as extractants for trivalent actinides (Am, Cm) and lanthanides.

While TMMA serves as the fundamental structural model for understanding coordination
chemistry, industrial validation focuses on its lipophilic analogs used in the DIAMEX (DIAMide
EXtraction) process. These compounds are validated here against industry standards TBP
(PUREX) and CMPO (TRUEX). The primary advantage of Malonamides is their adherence to
the CHON principle (Carbon, Hydrogen, Oxygen, Nitrogen), rendering them completely
incinerable and eliminating the secondary solid waste streams associated with phosphorus-
bearing extractants like TBP and CMPO.

Part 1: The Chemical Rationale & Mechanism
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Structural Advantage: The CHON Principle

Unlike Tributyl phosphate (TBP) or CMPO, malonamides do not contain phosphorus or sulfur.
Upon degradation or incineration, they yield only gases (

), significantly reducing the volume of secondary radioactive waste.

Coordination Mechanism

Malonamides extract actinides via a solvation mechanism from high-acidity nitric acid solutions.
The bidentate ligand coordinates to the metal ion through the oxygen atoms of the two amide
groups.

General Extraction Equation:

Where
is the Malonamide ligand (typically
or

depending on diluent).

Structural Variants

e TMMA (

-tetramethylmalonamide): The core structural model. Used for crystallographic studies to
validate binding modes (cis/trans conformation) but lacks sufficient lipophilicity for industrial
solvent extraction in aliphatic diluents.

« DMDOHEMA / DMDBTDMA: Lipophilic derivatives with long alkyl chains. These are the
functional agents used in the DIAMEX process to ensure the complex remains in the organic
phase.
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Figure 1. Mechanism of bidentate coordination and phase transfer for Malonamide extraction.

Part 2: Comparative Performance Analysis

The following data synthesizes experimental validation comparing Malonamides (DMDOHEMA)
against TBP and CMPO.

Distribution Ratios ()

The distribution ratio is the primary metric of efficiency:
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Malonamide
Parameter TBP (PUREX) CMPO (TRUEX)
(DIAMEX)
) Carbamoyl-phosphine o
Active Group Phosphoryl (P=0) ) Diamide (C=0)
oxide
Good (
Very Poor ( Excellent (
Am(lIl) Extraction at high
) )
)
Strictly High Acidity
Acidity Dependency Low acidity favored High acidity favored (>3M
)

Selectivity (Am/Ln)

Low

Low (Co-extraction)

Low (Co-extraction)

Waste Class

P-bearing (Solid

waste)

P-bearing (Solid

waste)

CHON (Incinerable)

Third Phase Risk

Low

High (Requires TBP

modifier)

Moderate (Requires

long alkyl chains)

Critical Insight: Acidity Dependence

Malonamides function effectively only at high nitric acid concentrations (3M - 5M). At low acidity
(< 1M), the distribution ratio drops precipitously (

), allowing for easy stripping (back-extraction) using dilute acid. This is a distinct operational
advantage over CMPO, which often requires complexing agents (like oxalates) to strip the
actinides.

Part 3: Experimental Validation Protocol

Objective: Validate the extraction efficiency (

) of a Malonamide solvent system. Safety: Work must be performed in a glovebox or
radiological fume hood suitable for Alpha emitters.

Reagents & Preparation
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o Extractant: 0.5 M DMDOHEMA (Note: TMMA is used only if studying agqueous-phase
complexation; for biphasic extraction, use DMDOHEMA).

e Diluent: n-Dodecane or Hydrogenated Tetrapropylene (TPH).
e Aqueous Feed: Simulated High-Level Liquid Waste (HLLW) spiked with

Am tracer in 4M

Step-by-Step Workflow
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Start: Solvent Preparation

1. Pre-equilibration
Contact Organic with 4M HNO3
(Saturate with acid)

l

2. Extraction Contact
Mix Organic + Spiked Aqueous (1:1)
Vortex 5 mins @ 25°C

y

3. Phase Separation
Centrifuge 3000 rpm, 5 mins

l

4. Sampling
Aliguot from Org and Ag phases

5. Radiometric Analysis
Gamma Counter / LSC

6. Calculate D Values
D = (CPM_org/ CPM_aq)

Click to download full resolution via product page

Figure 2: Validated workflow for batch solvent extraction efficiency testing.
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Protocol Causality (Why we do this)

o Pre-equilibration (Step 1): Malonamides extract nitric acid. If you skip this, the acidity of your
feed will drop during extraction, artificially lowering the

value.

o Centrifugation (Step 3): Malonamides can form micro-emulsions. High-speed separation is
critical to prevent aqueous entrainment in the organic phase, which would skew results.

Part 4: Challenges & Mitigation Strategies
Third Phase Formation

At high metal loading or high acid concentration, the organic phase may split into a light
diluent-rich phase and a heavy complex-rich phase (Third Phase).

» Mitigation: Do not use pure n-dodecane if metal loading is high. Use TPH or add a phase
modifier (e.g., 1-octanol), though modifiers should be minimized to maintain CHON status.

Radiolysis
While Malonamides are generally radiation stable, high doses (>1 MGy) cause amide

hydrolysis.

» Validation: Monitor the formation of degradation products (carboxylic acids and amines)
which can interfere with stripping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589663?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

